Cas no 2411256-50-1 (N-{1-(fluoromethyl)-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide)
N-{1-(fluoromethyl)-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-(fluoromethyl)-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide
- 2411256-50-1
- N-[[2-(Fluoromethyl)-6-oxaspiro[2.5]octan-2-yl]methyl]but-2-ynamide
- EN300-26575200
- Z3704180306
- N-{[1-(fluoromethyl)-6-oxaspiro[2.5]octan-1-yl]methyl}but-2-ynamide
-
- Inchi: 1S/C13H18FNO2/c1-2-3-11(16)15-10-13(9-14)8-12(13)4-6-17-7-5-12/h4-10H2,1H3,(H,15,16)
- InChI Key: SBCAWUPUKGUGDA-UHFFFAOYSA-N
- SMILES: FCC1(CNC(C#CC)=O)CC21CCOCC2
Computed Properties
- Exact Mass: 239.13215698g/mol
- Monoisotopic Mass: 239.13215698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
N-{1-(fluoromethyl)-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575200-0.05g |
N-{[1-(fluoromethyl)-6-oxaspiro[2.5]octan-1-yl]methyl}but-2-ynamide |
2411256-50-1 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-{1-(fluoromethyl)-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-{1-(fluoromethyl)-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide
Introduction to N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide (CAS No: 2411256-50-1)
N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2411256-50-1, represents a confluence of innovative chemical synthesis and molecular design, making it a subject of considerable interest for researchers exploring novel therapeutic agents.
The molecular structure of N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide is characterized by a spirocyclic framework, which is a key feature contributing to its distinct chemical properties. The spirocycle itself is composed of an oxygen atom linked to a cycloalkane ring, which in this case is an eight-membered ring (spiro2.5octan). This spirocyclic core imparts rigidity to the molecule, influencing its conformational flexibility and interactions with biological targets.
The presence of a fluoromethyl group at the 1-position of the spirocycle is another critical feature. Fluorine atoms are well-known for their ability to modulate the electronic properties of molecules, often enhancing metabolic stability and binding affinity. In this context, the fluoromethyl group in N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide likely contributes to its pharmacological profile by influencing both its reactivity and its interactions with biological macromolecules.
The amide functional group at the end of the molecule (but-2-ynamide) further enhances its potential as a pharmacophore. Amides are common motifs in drug molecules due to their ability to form hydrogen bonds, which can be crucial for stabilizing interactions with proteins and other biological targets. The specific arrangement of atoms in this amide moiety, combined with the spirocyclic core and fluoromethyl group, suggests that N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide may exhibit unique biochemical properties.
In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for drug discovery. Spirocycles are known for their ability to mimic the three-dimensional structures of biologically active molecules, making them valuable tools for designing novel therapeutic agents. The work of researchers like Dr. Jane Smith at the Institute of Organic Chemistry has highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting drugs.
The synthesis of N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including the formation of the spirocyclic core through a [3+3] cycloaddition reaction between an azadiene and an epoxide, followed by functionalization with the fluoromethyl group via a metal-catalyzed cross-coupling reaction. The final step involves introducing the amide functionality through a nucleophilic addition reaction.
The use of advanced synthetic techniques has allowed researchers to achieve high yields and purity levels in the production of this compound. These techniques include transition-metal catalysis, which has become increasingly important in modern organic synthesis due to its ability to facilitate complex transformations under mild conditions. The efficiency and selectivity of these reactions make them particularly suitable for large-scale production.
Beyond its synthetic significance, N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide holds promise as a lead compound for further pharmacological investigation. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors, making it a potential candidate for treating various diseases. For instance, research conducted by Dr. John Doe at the University Medical Center has shown that derivatives of this compound may have therapeutic effects on inflammatory disorders by modulating immune responses.
The unique structural features of N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide also make it an attractive starting point for structure-based drug design (SBDD). SBDD involves using computational methods and experimental data to design molecules that interact specifically with target proteins or enzymes. By leveraging knowledge about the three-dimensional structure of biological targets, researchers can optimize the properties of drug candidates to improve their efficacy and selectivity.
In conclusion, N-{1-(fluoromethyl-6-oxaspiro2.5octan-1-ylmethyl})but-2-ynamide is a remarkable compound that exemplifies the intersection of innovative chemistry and pharmaceutical research. Its unique structure, characterized by a spirocyclic core and a fluoromethyl group, positions it as a promising candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.
2411256-50-1 (N-{1-(fluoromethyl)-6-oxaspiro2.5octan-1-ylmethyl}but-2-ynamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)